Cas no 253185-43-2 (1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one)

• Product Name: 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one
• CAS No: 253185-43-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD27920777
• CID: 246631
• PubChem ID: 22312263
• Update Time: 2025-04-19

1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one
• 1-amino-1,3,4,5-tetrahydro-2H-3-Benzazepin-2-one
• 2H-3-Benzazepin-2-one,1-amino-1,3,4,5-tetrahydro-
• 5-amino-1,2,3,5-tetrahydro-3-benzazepin-4-one
• 1-Amino-1,3,4,5-tetrahydro-benzo[d]azepin-2-one
• ZLD0223
• DTXSID70624636
• 5-amino-1, 2, 3, 5-tetrahydro-3-benzazepin-4-one
• 1-Amino-1,3,4,5-tetrahydro-2H-benzo[d]azepin-2-one
• CS-0333454
• 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrobromide
• AKOS006327330
• 253185-43-2
• SCHEMBL4108357
• AMY6318
• FT-0718464
• A877626
• 1-amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one; 1-Amino-1,3,4,5-tetrahydro-benzo[d]azepin-2-one;
• DB-067374
• 1-AMINO-1,3,4,5-TETRAHYDRO-3-BENZAZEPIN-2-ONE

• MDL： MFCD27920777
• Inchi： 1S/C10H12N2O/c11-9-8-4-2-1-3-7(8)5-6-12-10(9)13/h1-4,9H,5-6,11H2,(H,12,13)
• InChI Key： QWJOGPWJTLUXTM-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2CCN1)N

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.143
• Boiling Point: 413.762°C at 760 mmHg
• Flash Point: 204.036°C
• Refractive Index: 1.563
• PSA: 55.12000
• LogP: 1.38780